N-((1H-benzo[d]imidazol-2-yl)methyl)-2-benzamidooxazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-(1H-benzimidazol-2-ylmethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H15N5O3/c25-17(12-6-2-1-3-7-12)24-19-23-15(11-27-19)18(26)20-10-16-21-13-8-4-5-9-14(13)22-16/h1-9,11H,10H2,(H,20,26)(H,21,22)(H,23,24,25)
• InChI Key: FZBHUDTZTVFYIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=CO2)C(=O)NCC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H15N5O3
• Molecular Weight: 361.4 g/mol

Description

The compound “N-((1H-benzo[d]imidazol-2-yl)methyl)-2-benzamidooxazole-4-carboxamide” is a complex organic molecule. It contains a benzimidazole moiety, which is a type of heterocyclic aromatic organic compound. This compound is likely to be a part of a larger class of imidazole derivatives, which are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The benzimidazole ring system is planar and makes a dihedral angle with the phenyl ring. The presence of two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms.

Scientific Research Applications

Synthesis of Other Compounds

This compound can be used in the synthesis of other compounds. .

Therapeutic Potential

Imidazole containing compounds, such as this one, have a broad range of chemical and biological properties. .

Antimicrobial Activity

. This makes it a potential candidate for the development of new antimicrobial drugs.

Antitumor Activity

. This suggests that it could be used in the development of new cancer treatments.

Fluorescent Whitening Dyes

. This could have applications in various industries, including textiles and paper.

Organic Ligands

. This could have applications in the field of coordination chemistry.

Functional Materials

. This could include materials with specific physical or chemical properties for use in various industries.

Photoelectric Properties

. This could have applications in the field of optoelectronics, including the development of new types of solar cells or light-emitting diodes (LEDs).

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, have been known to exhibit a broad range of biological activities . They have been used in the development of new drugs due to their chemical and biological properties .

Mode of Action

It’s known that imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

It’s known that imidazole derivatives can affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its absorption and distribution.

Result of Action

The compound has been found to bind to DNA grooves and has peroxide mediated DNA-cleavage properties . It was tested on cell lines HepG2, DLD-1, and MDA-MB-231, and was found to have high cytotoxic activities .

Action Environment

The solubility of imidazole in water and other polar solvents may suggest that the compound’s action could be influenced by the polarity of its environment.